Cas no 103260-33-9 (Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate)

• Product Name: Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate
• CAS No: 103260-33-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5799280
• PubChem ID: 85294950
• Update Time: 2025-05-25

Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 103260-33-9
• Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate
• EN300-7993704

• Inchi： 1S/C9H16O3/c1-6-7(9(11)12-2)4-3-5-8(6)10/h6-8,10H,3-5H2,1-2H3
• InChI Key： XESCOMISZKGALQ-UHFFFAOYSA-N
• SMILES： OC1CCCC(C(=O)OC)C1C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate

Comprehensive Guide to Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate (CAS No. 103260-33-9): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate (CAS 103260-33-9) stands out as a versatile compound with a unique molecular structure. This cyclohexane derivative combines a carboxylate ester group with hydroxyl and methyl substituents, making it valuable for synthetic chemistry and industrial applications. Researchers and manufacturers are increasingly interested in its potential due to its balanced polarity, stability, and reactivity profile.

The compound’s CAS number 103260-33-9 serves as a critical identifier in regulatory and procurement contexts. Often searched alongside terms like "methyl cyclohexane carboxylate synthesis" or "hydroxy-methylcyclohexane applications," this chemical attracts attention from pharmaceutical intermediates, fragrance formulation, and material science sectors. Its ester-functionalized cyclohexane backbone enables diverse reactions, including hydrolysis, hydrogenation, and chiral resolution—key topics in modern organic chemistry.

Recent trends highlight growing demand for sustainable and bio-based chemicals. Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate aligns with this shift, as its structure can be derived from renewable resources like terpenes. Environmental-conscious users frequently search for "green synthesis of cyclohexane esters" or "biodegradable ester solvents," reflecting industry priorities. The compound’s low toxicity and moderate volatility further enhance its appeal for eco-friendly formulations.

From a technical perspective, the hydroxy and ester functional groups in 103260-33-9 enable hydrogen bonding and solubility in polar solvents—properties explored in polymer plasticizers and coating additives. Analytical techniques like GC-MS and NMR are essential for quality control, as emphasized by queries such as "how to analyze methyl cyclohexane carboxylate purity." Suppliers must address these needs with detailed COAs (Certificates of Analysis) to meet industry standards.

Innovations in asymmetric synthesis have also spotlighted this compound. Its chiral centers make it a candidate for "stereoselective catalysis" and "chiral auxiliary" applications, topics trending in academic and patent literature. Researchers often seek "enantioselective routes to 3-hydroxy-2-methylcyclohexane derivatives," underscoring the compound’s role in advanced medicinal chemistry.

Regulatory compliance remains a top concern for buyers. While CAS 103260-33-9 is not classified as hazardous under major frameworks like REACH or TSCA, proper handling guidelines are still searched alongside terms like "safe storage of methyl carboxylates." Suppliers should emphasize transparency in SDS documentation to build trust with global clients.

In summary, Methyl 3-hydroxy-2-methylcyclohexane-1-carboxylate bridges academic research and industrial utility. Its adaptability to green chemistry principles, coupled with precise synthetic controllability, positions it as a compound of enduring relevance. As searches for "high-purity cyclohexane esters" and "multifunctional fragrance ingredients" rise, this molecule will continue to inspire innovation across disciplines.